![molecular formula C23H22N6O B2463804 N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide CAS No. 1421485-45-1](/img/structure/B2463804.png)
N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide, commonly known as MNK1/2 inhibitor or eFT508, is a small molecule inhibitor that targets the mitogen-activated protein kinase (MAPK) signaling pathway. It is a promising drug candidate for the treatment of various types of cancer and other diseases, such as autoimmune disorders and viral infections.
Scientific Research Applications
Alzheimer's Disease Diagnosis and Treatment
N-(2-((2-Methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide derivatives have been studied for their potential in diagnosing and treating Alzheimer's Disease (AD). The compound's ability to bind to neurofibrillary tangles and beta-amyloid plaques in the brain offers a promising approach for the non-invasive diagnosis of AD through imaging techniques like positron emission tomography (PET). This application could facilitate earlier diagnosis and monitoring of disease progression, as well as the effectiveness of experimental treatments (Shoghi-Jadid et al., 2002).
Chemical Synthesis and Drug Design
The synthesis and modification of this compound have enabled the development of various derivatives with potential biomedical applications. These derivatives have been applied in drug design, particularly for diseases such as Alzheimer's, showcasing the compound's versatility in medicinal chemistry (Škofic et al., 2005).
Antioxidant Activity
Research into N-(2-((2-Methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide derivatives has also explored their antioxidant properties. Some derivatives have shown promising results in scavenging free radicals, which could have implications for treating conditions associated with oxidative stress (Taha, 2012).
Antimicrobial and Anticancer Activities
These compounds have been evaluated for their antimicrobial activity, with some derivatives displaying mild to strong inhibitory effects on various pathogens. Additionally, their potential as anticancer agents has been investigated, with certain derivatives showing the ability to block cancer cell proliferation and induce apoptosis. This highlights the compound's potential in developing new antimicrobial and anticancer therapies (Chioma et al., 2018).
properties
IUPAC Name |
N-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O/c1-16-27-21(15-22(28-16)29-20-11-4-5-12-24-20)25-13-14-26-23(30)19-10-6-8-17-7-2-3-9-18(17)19/h2-12,15H,13-14H2,1H3,(H,26,30)(H2,24,25,27,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWPCFZVOVOMFPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)NC2=CC=CC=N2)NCCNC(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.